Cas no 1149379-05-4 ((6-Fluoro-3-iodo-2-methylphenyl)methanol)

• Product Name: (6-Fluoro-3-iodo-2-methylphenyl)methanol
• CAS No: 1149379-05-4
• MF: C₈H₈FIO
• MW: 266.051398277283
• CID: 4937150
• PubChem ID: 59450541
• Update Time: 2025-07-09

(6-Fluoro-3-iodo-2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-3-iodo-2-methylphenyl)methanol
• (6-Fluoro-3-iodo-2-methylphenyl)methanol

• Inchi： 1S/C8H8FIO/c1-5-6(4-11)7(9)2-3-8(5)10/h2-3,11H,4H2,1H3
• InChI Key： GGIVYTZLWMFBEK-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(CO)=C1C)F

Computed Properties

• Exact Mass: 265.96039g/mol
• Monoisotopic Mass: 265.96039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on (6-Fluoro-3-iodo-2-methylphenyl)methanol

Chemical Profile of (6-Fluoro-3-iodo-2-methylphenyl)methanol (CAS No. 1149379-05-4)

(6-Fluoro-3-iodo-2-methylphenyl)methanol, with the CAS number 1149379-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl alcohols, characterized by its unique structural features that include a fluoro substituent, an iodo group, and a methyl group on a phenyl ring, all of which contribute to its distinct chemical properties and potential biological activities.

The structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of the fluoro atom, known for its ability to modulate metabolic pathways and enhance binding affinity in drug molecules, positions this compound as a promising candidate for further derivatization and exploration. Similarly, the iodo group serves as a versatile handle for cross-coupling reactions, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound (6-Fluoro-3-iodo-2-methylphenyl)methanol has emerged as a key building block in this endeavor. Its structural motifs are particularly relevant in the design of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

The pharmaceutical industry has shown immense interest in aryl alcohol derivatives due to their broad spectrum of biological activities. The combination of fluorine and iodine substituents in (6-Fluoro-3-iodo-2-methylphenyl)methanol enhances its potential as a scaffold for drug discovery. Researchers have leveraged its reactivity to develop novel compounds with enhanced binding affinity to biological targets. This has been particularly evident in the development of antiviral and antibacterial agents, where fluorinated aryl compounds have shown promising results.

One of the most compelling aspects of this compound is its role in the synthesis of next-generation therapeutics. The ability to modify its structure through various chemical transformations allows for the creation of a diverse library of derivatives with tailored biological properties. This flexibility is crucial in modern drug discovery, where precision and specificity are paramount. The use of (6-Fluoro-3-iodo-2-methylphenyl)methanol as an intermediate has enabled researchers to explore new chemical space, leading to the identification of novel lead compounds with therapeutic potential.

The chemical synthesis of (6-Fluoro-3-iodo-2-methylphenyl)methanol involves multi-step processes that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are commonly employed to construct its complex framework. These synthetic strategies not only highlight the compound's synthetic utility but also underscore the advancements in organic chemistry that facilitate such intricate molecular constructions.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing advanced materials with specific electronic properties. Furthermore, derivatives of (6-Fluoro-3-iodo-2-methylphenyl)methanol have shown promise in enhancing crop protection agents, contributing to sustainable agricultural practices.

The ongoing research into (6-Fluoro-3-iodo-2-methylphenyl)methanol underscores its significance as a versatile chemical entity. As our understanding of biological systems continues to evolve, so does the demand for innovative molecular tools to address complex diseases. This compound stands at the forefront of such efforts, offering a platform for the discovery and development of next-generation therapeutics.

In conclusion, (6-Fluoro-3-iodo-2-methylphenyl)methanol (CAS No. 1149379-05) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool in modern chemical research. As scientists continue to explore its potential, we can anticipate further breakthroughs that will impact various industries and improve human health.